(R)-tert-Butyl 3-acetamidopiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-acetamidopiperidine-1-carboxylate
• InChI: InChI=1S/C12H22N2O3/c1-9(15)13-10-6-5-7-14(8-10)11(16)17-12(2,3)4/h10H,5-8H2,1-4H3,(H,13,15)/t10-/m1/s1
• InChI Key: IRYIEVNNJRRABT-SNVBAGLBSA-N
• Canonical SMILES: CC(=O)NC1CCCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(=O)N[C@@H]1CCCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

(R)-tert-Butyl 3-acetamidopiperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly used in the synthesis of various drugs, and its unique chemical properties have made it a popular choice in the pharmaceutical industry.

Scientific Research Applications

Synthesis of Chiral Auxiliaries and Amino Acid Derivatives

• Chiral Auxiliary and Dipeptide Synthesis: Both enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, a compound related to (R)-tert-Butyl 3-acetamidopiperidine-1-carboxylate, were synthesized from L-alanine. This compound served as a chiral auxiliary and a building block in dipeptide synthesis, demonstrating the utility in preparing enantiomerically pure compounds and showcasing its role in enhancing synthetic strategies for complex molecules (Studer, Hintermann, & Seebach, 1995).

Catalysis and Organic Transformations

• Stereoselective Syntheses: The compound's derivatives have been employed in stereoselective syntheses, such as the conversion of tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate into its hydroxypiperidine isomers. This highlights the compound's utility in producing stereochemically complex structures, essential for developing pharmacologically active molecules (Boev, Moskalenko, Belopukhov, & Przheval’skii, 2015).

Structural and Mechanistic Insights

• Crystal Structure Determination: The crystal structure of tert-butyl coumarin-3-carboxylate, a molecule bearing structural similarities to (R)-tert-Butyl 3-acetamidopiperidine-1-carboxylate, has been determined, providing insights into intermolecular interactions and molecular conformation. Such studies are crucial for understanding the physical properties of chemical entities and designing molecules with desired properties (Yavari, Djahaniani, & Nasiri, 2006).

Drug Development and Synthetic Pathways

• Key Intermediates for Medicinal Chemistry: The tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound, serves as an important intermediate for small molecule anticancer drugs. Such intermediates are pivotal in the development of novel therapeutic agents, demonstrating the broader applicability of tert-butyl carboxylate derivatives in medicinal chemistry (Zhang, Ye, Xu, & Xu, 2018).